Cas no 2034301-82-9 (4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide)

• Product Name: 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
• CAS No: 2034301-82-9
• MF: C₂₀H₂₅N₃O₅
• MW: 387.42960524559
• CID: 6427785
• PubChem ID: 92091643
• Update Time: 2025-06-11

4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
• F6479-2721
• 2034301-82-9
• 4-pyridin-4-yloxy-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
• AKOS026691028

• Inchi： 1S/C20H25N3O5/c1-25-17-12-14(13-18(26-2)19(17)27-3)22-20(24)23-10-6-16(7-11-23)28-15-4-8-21-9-5-15/h4-5,8-9,12-13,16H,6-7,10-11H2,1-3H3,(H,22,24)
• InChI Key： AJEQCFVLTCXWSU-UHFFFAOYSA-N
• SMILES： O(C1C=CN=CC=1)C1CCN(C(NC2C=C(C(=C(C=2)OC)OC)OC)=O)CC1

Computed Properties

• Exact Mass: 387.17942091g/mol
• Monoisotopic Mass: 387.17942091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 82.2Ų

Additional information on 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide

Introduction to 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide (CAS No. 2034301-82-9)

4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2034301-82-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a piperidine core, which is a six-membered heterocyclic amine featuring a nitrogen atom. The presence of an amide functional group at the 1-position of the piperidine ring and an aromatic ether linkage to a pyridine moiety at the 4-position further enhances its structural complexity and potential biological activity.

The structural motif of 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide is particularly intriguing due to its combination of pharmacophoric elements that are known to interact with biological targets. The pyridine ring, serving as an electron-withdrawing group, can modulate the electronic properties of the molecule, while the trimethoxyphenyl group introduces hydrophobicity and potential hydrogen bonding capabilities. These features make it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of piperidine derivatives. Piperidines are well-documented scaffolds in medicinal chemistry, exhibiting diverse biological activities ranging from antiviral and antibacterial effects to more complex mechanisms involving neurotransmitter receptors and enzyme inhibition. The specific arrangement of substituents in 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide positions it as a potential lead compound for addressing various therapeutic challenges.

One of the most compelling aspects of this compound is its potential interaction with biological targets that are implicated in neurological disorders. The piperidine core is frequently found in drugs that modulate central nervous system (CNS) activity, such as antipsychotics and antidepressants. Additionally, the presence of a pyridine ring suggests possible interactions with receptors or enzymes that are sensitive to pyridine-based ligands. For instance, pyridine derivatives have been explored for their roles in GABA receptor modulation, which could be relevant for treating conditions like epilepsy or anxiety disorders.

The trimethoxyphenyl group adds another layer of complexity to the molecule’s pharmacological profile. This aromatic moiety is known for its ability to engage in hydrophobic interactions within binding pockets of target proteins. Furthermore, the methoxy groups can participate in hydrogen bonding or form π-stacking interactions with complementary aromatic residues in biological targets. Such interactions are critical for achieving high affinity and selectivity in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with greater accuracy. By leveraging these tools, scientists can optimize the structure of 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide to enhance its potency and selectivity against specific biological targets. This approach has been instrumental in accelerating the discovery pipeline for novel therapeutics.

Moreover, the synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the synthetic prowess required to construct such complex molecules. The introduction of the amide bond at the 1-position of the piperidine ring and the formation of the aromatic ether linkage demand precise control over reaction conditions to ensure high yields and purity.

In clinical research settings, compounds like 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide are being evaluated for their potential therapeutic applications. Preclinical studies often focus on assessing their pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. These parameters are crucial for determining whether a compound can progress to human trials and ultimately reach patients in need.

The integration of machine learning and artificial intelligence into drug discovery has also transformed how researchers approach molecular design. Algorithms can predict how different structural modifications will affect a compound’s biological activity based on vast datasets derived from existing drugs and experimental results. This data-driven approach allows for more efficient screening of candidates like 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide, reducing the time and resources required for hit identification.

Future directions in research may involve exploring analogs of this compound that exhibit enhanced efficacy or reduced side effects. By systematically modifying substituents such as the pyridine ring or the trimethoxyphenyl group, scientists can generate libraries of derivatives for high-throughput screening against various disease-related targets. This iterative process is essential for refining lead compounds into viable drug candidates.

The broader implications of this work extend beyond individual compounds to encompass advancements in drug design methodologies. As our understanding of biological systems grows more sophisticated, so too does our ability to rationally design molecules that interact with them in precise ways. Compounds like 4-(pyridin-4-yloxy)-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide serve as valuable building blocks for future therapies targeting complex diseases.

In conclusion,CAS No 2034301-82-9 represents a significant contribution to pharmaceutical chemistry with its intricate structure and potential biological applications. Its development underscores the importance of interdisciplinary collaboration between synthetic chemists, biologists, and computational scientists in advancing therapeutic innovation.